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Compound of Interest

Compound Name: Isonox

Cat. No.: B1238518 Get Quote

This guide provides essential safety, handling, and disposal procedures for Isonox® 232, a

liquid phenolic antioxidant.[1][2] These protocols are intended for researchers, scientists, and

drug development professionals to ensure laboratory safety and environmental compliance.

Note that the trade name "Isonox" may apply to different chemical products; always consult the

specific Safety Data Sheet (SDS) for the product in use.

Immediate Safety and Handling Precautions
Before handling Isonox® 232, it is critical to implement the following safety measures to

minimize exposure and risk.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[3]

Hand Protection: Handle with chemical-impermeable gloves that have been inspected prior

to use.[3] The selected gloves must satisfy the specifications of EU Directive 89/686/EEC

and the standard EN 374.[3]

Body Protection: Wear fire/flame resistant and impervious clothing.[3] Contaminated work

clothing should not be allowed out of the workplace.[3]

Safe Handling Practices:

Handle the substance in a well-ventilated place.[3]

Avoid contact with skin and eyes.[3]
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Prevent the formation of dust and aerosols.[3]

Keep away from all sources of ignition and use non-sparking tools to prevent fire from

electrostatic discharge.[3]

Ensure emergency exits and risk-elimination areas are established.[3]

Chemical Identification
Proper identification is the first step in safe chemical management. The following table

summarizes key identifiers for Isonox® 232.

Identifier Value Source(s)

Chemical Name
Phenol, 2,6-bis(1,1-

dimethylethyl)-4-nonyl-
[3]

CAS Number 4306-88-1 [2][3][4]

EC Number 224-320-7 [3]

Molecular Formula C23H40O [3]

Step-by-Step Disposal Protocol
Disposal of Isonox® 232 and its containers must be performed in accordance with all

applicable local, state, and federal regulations.[3]

Waste Chemical Disposal:

Collection: Collect waste Isonox® 232 in suitable, closed, and properly labeled containers

for disposal.[3]

Prohibited Disposal: Do not discharge the material to sewer systems.[3] Avoid contaminating

water, foodstuffs, feed, or seed by storage or disposal.[3]

Approved Disposal Methods: The material must be disposed of at an appropriate treatment

and disposal facility.[3] Two primary methods are recommended:
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Licensed Chemical Destruction Plant: Arrange for removal to a licensed facility.[3]

Controlled Incineration: Disposal can be done via controlled incineration with flue gas

scrubbing.[3]

Contaminated Packaging Disposal:

Decontamination: Containers can be triply rinsed (or the equivalent).[3] The rinsate should

be collected and disposed of as hazardous chemical waste.

Recycling/Reconditioning: After proper rinsing, containers may be offered for recycling or

reconditioning.[3]

Landfill Disposal: Alternatively, the packaging can be punctured to render it unusable for

other purposes and then disposed of in a sanitary landfill.[3]

Incineration: For combustible packaging materials, controlled incineration with flue gas

scrubbing is a possible disposal route.[3]

Emergency Procedures
Accidental Release Measures (Spills):

Ensure Personnel Safety: Evacuate personnel to safe areas and keep people away from and

upwind of the spill.[3]

Control Ignition Sources: Remove all sources of ignition.[3] Use spark-proof tools and

explosion-proof equipment.[3]

Ventilation: Ensure adequate ventilation in the spill area.[3]

Prevent Environmental Contamination: Prevent further spillage or leakage if it is safe to do

so.[3] Do not let the chemical enter drains, as discharge into the environment must be

avoided.[3]

Containment and Cleanup: Collect the spillage and arrange for disposal.[3] Keep the

collected chemical in suitable, closed containers.[3] The adhered or collected material should

be promptly disposed of in accordance with appropriate laws and regulations.[3]
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First Aid Measures:

If Inhaled: Move the victim into fresh air.[3] If breathing is difficult, give oxygen.[3] If not

breathing, give artificial respiration and consult a doctor immediately.[3]

In Case of Skin Contact: Take off contaminated clothing immediately and wash off with soap

and plenty of water.[3] Consult a doctor.[3] If skin irritation or a rash occurs, get medical help.

[3]

In Case of Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.

[3]

If Swallowed: Rinse mouth with water but do not induce vomiting.[3] Never give anything by

mouth to an unconscious person and call a doctor or Poison Control Center immediately.[3]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Isonox® 232 waste and contaminated materials.
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Caption: Logical workflow for Isonox® 232 waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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